Cas no 2624141-85-9 (methyl 1-chloro-6-azaspiro2.5octane-1-carboxylate hydrochloride)

• Product Name: methyl 1-chloro-6-azaspiro2.5octane-1-carboxylate hydrochloride
• CAS No: 2624141-85-9
• MF: C₉H₁₅Cl₂NO₂
• MW: 240.126900911331
• MDL: MFCD33550529
• CID: 5663569
• PubChem ID: 155978357
• Update Time: 2025-10-31

methyl 1-chloro-6-azaspiro2.5octane-1-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2624141-85-9
• EN300-27750563
• methyl 1-chloro-6-azaspiro[2.5]octane-1-carboxylate hydrochloride
• methyl 1-chloro-6-azaspiro2.5octane-1-carboxylate hydrochloride

• MDL： MFCD33550529
• Inchi： 1S/C9H14ClNO2.ClH/c1-13-7(12)9(10)6-8(9)2-4-11-5-3-8;/h11H,2-6H2,1H3;1H
• InChI Key： YKKUWBMYQGYEQL-UHFFFAOYSA-N
• SMILES： ClC1(C(=O)OC)CC21CCNCC2.Cl

Computed Properties

• Exact Mass: 239.0479841g/mol
• Monoisotopic Mass: 239.0479841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 238
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3Ų

Additional information on methyl 1-chloro-6-azaspiro2.5octane-1-carboxylate hydrochloride

Comprehensive Overview of Methyl 1-Chloro-6-Azaspiro[2.5]Octane-1-Carboxylate Hydrochloride (CAS No. 2624141-85-9)

The compound methyl 1-chloro-6-azaspiro[2.5]octane-1-carboxylate hydrochloride (CAS No. 2624141-85-9) is a specialized organic molecule with a unique spirocyclic structure. Its chemical formula and intricate architecture make it a subject of interest in pharmaceutical research and synthetic chemistry. The presence of both chloro and carboxylate functional groups enhances its reactivity, enabling its use as a versatile intermediate in the synthesis of more complex compounds. Researchers are particularly intrigued by its potential applications in drug discovery, where spirocyclic frameworks are increasingly valued for their three-dimensionality and ability to improve binding affinity.

In recent years, the demand for spirocyclic compounds like methyl 1-chloro-6-azaspiro[2.5]octane-1-carboxylate hydrochloride has surged due to their prominence in medicinal chemistry. These structures are often explored for their role in targeting GPCRs (G-protein-coupled receptors) and enzymes, which are critical in treating neurological and metabolic disorders. The compound’s hydrochloride salt form further improves its solubility, making it more suitable for biological studies. As the pharmaceutical industry shifts toward fragment-based drug design, molecules with such precise stereochemistry are gaining traction.

The synthesis of CAS 2624141-85-9 involves multi-step organic reactions, often starting from readily available precursors like cyclohexanone or pyrrolidine derivatives. Key steps include spirocyclization, halogenation, and esterification, followed by salt formation. Optimizing these processes is a focus for chemists, as yield and purity are critical for downstream applications. Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are routinely employed to characterize the compound, ensuring compliance with industry standards.

Beyond pharmaceuticals, methyl 1-chloro-6-azaspiro[2.5]octane-1-carboxylate hydrochloride has potential in agrochemical research. Spirocyclic motifs are known to exhibit herbicidal and insecticidal properties, prompting investigations into their efficacy as eco-friendly alternatives. This aligns with global trends toward sustainable agriculture, where reduced environmental impact is a priority. However, extensive field studies are needed to validate these applications.

From a commercial perspective, the availability of CAS 2624141-85-9 is limited to specialized suppliers, reflecting its niche status. Pricing is influenced by factors like synthesis complexity, scale, and purity requirements. Researchers often seek custom synthesis services to obtain tailored quantities, highlighting the need for collaborative partnerships between academia and chemical manufacturers.

Safety and handling of methyl 1-chloro-6-azaspiro[2.5]octane-1-carboxylate hydrochloride require standard laboratory precautions. While not classified as hazardous under most regulatory frameworks, proper ventilation and personal protective equipment (PPE) are recommended. Material Safety Data Sheets (MSDS) provide detailed guidelines for storage and disposal, emphasizing compatibility with inert atmospheres and moisture-free environments.

Looking ahead, the compound’s relevance is expected to grow as advances in computational chemistry and AI-driven drug discovery accelerate the identification of novel spirocyclic targets. Platforms like AlphaFold and molecular docking software are streamlining the design of derivatives with enhanced bioactivity. This synergy between synthetic chemistry and digital tools underscores the dynamic nature of modern research.

In summary, methyl 1-chloro-6-azaspiro[2.5]octane-1-carboxylate hydrochloride (CAS No. 2624141-85-9) represents a compelling case study in the intersection of structure, function, and innovation. Its applications span drug development, agrochemicals, and beyond, driven by the versatility of its spirocyclic core. As scientific inquiry evolves, this compound will likely remain a focal point for interdisciplinary exploration.